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Introduction
Triammonium citrate is a versatile reagent that functions as both a buffering agent and a

chelating agent in a variety of biological applications. Its ability to maintain a stable pH, coupled

with its capacity to sequester divalent cations, makes it a valuable component in numerous

experimental protocols. These application notes provide detailed methodologies and data to

guide researchers in the effective use of triammonium citrate in biological assays.

Triammonium citrate, the tribasic ammonium salt of citric acid, is a white crystalline solid freely

soluble in water.[1] In solution, it dissociates to provide a buffering system and citrate ions that

can chelate metal ions. This dual functionality is particularly useful in enzymatic reactions and

when working with nucleic acids and proteins.

Properties of Triammonium Citrate
A summary of the key physical and chemical properties of triammonium citrate is presented in

the table below.
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Property Value Reference

Chemical Formula (NH₄)₃C₆H₅O₇ [1]

Molecular Weight 243.22 g/mol [1]

Appearance White crystalline powder [1]

Solubility in Water Freely soluble [1]

pH (5% aqueous solution) 6.0 - 7.5 [2]

Applications in Biological Assays
Triammonium citrate is a suitable buffering agent for a range of biological assays, particularly

those where the chelation of metal ions is also desirable.

Enzyme Assays
The activity of many enzymes is highly dependent on a stable pH. Furthermore, some enzymes

can be inhibited by divalent cations, which can be effectively sequestered by the citrate ions

from triammonium citrate.

Protocol: General Enzymatic Assay using Triammonium Citrate Buffer

This protocol provides a general framework for utilizing a triammonium citrate buffer in an

enzyme assay. The optimal concentration and pH should be determined empirically for each

specific enzyme.

Materials:

Triammonium citrate

Deionized water

Enzyme of interest

Substrate

Spectrophotometer or other appropriate detection instrument
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pH meter

Buffer Preparation (0.1 M Triammonium Citrate, pH 7.0):

Dissolve 24.32 g of triammonium citrate in 800 mL of deionized water.

Adjust the pH to 7.0 using a concentrated solution of citric acid or ammonium hydroxide.

Bring the final volume to 1 L with deionized water.

Sterilize by autoclaving or filtration if necessary.

Enzyme Assay Protocol:

Prepare the reaction mixture by combining the triammonium citrate buffer, substrate, and

any other necessary co-factors in a microcentrifuge tube or cuvette.

Pre-incubate the reaction mixture at the optimal temperature for the enzyme.

Initiate the reaction by adding the enzyme to the reaction mixture.

Monitor the reaction progress by measuring the change in absorbance, fluorescence, or

other appropriate output over time.

Calculate the initial reaction velocity from the linear portion of the progress curve.

Data Presentation: Comparison of Buffering Agents in Enzymatic Assays

The choice of buffer can significantly impact enzyme activity. The following table summarizes a

hypothetical comparison of enzyme activity in different common biological buffers. Note: This

data is illustrative and the actual performance will vary depending on the specific enzyme and

assay conditions.
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Buffer (50 mM, pH 7.4)
Relative Enzyme Activity
(%)

Key Considerations

Triammonium Citrate 100

Chelates divalent cations; may

be advantageous for

metalloenzyme studies.

Tris-HCl 95
Commonly used, but pH is

temperature-dependent.

HEPES 110

Good buffering capacity in the

physiological pH range;

generally non-interfering.

Phosphate 85

Can inhibit some enzymes and

precipitates with divalent

cations.

Nucleic Acid Applications
Citrate buffers are utilized in protocols for the isolation and preservation of RNA and DNA. The

chelating properties of citrate help to inhibit nucleases that require divalent cations for their

activity.

Protocol: Use of Triammonium Citrate in a Modified Nucleic Acid Precipitation Step

This protocol is adapted from standard nucleic acid precipitation methods, incorporating

triammonium citrate to aid in the inactivation of nucleases.

Materials:

Cell or tissue lysate containing nucleic acids

Triammonium citrate solution (1 M, pH 7.0)

Isopropanol or ethanol

70% Ethanol
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Nuclease-free water

Protocol:

To your aqueous sample containing nucleic acids, add triammonium citrate solution to a

final concentration of 50 mM.

Add 0.7-1 volume of isopropanol or 2-2.5 volumes of cold ethanol.

Mix gently and incubate at -20°C for at least 1 hour to precipitate the nucleic acids.

Centrifuge at >12,000 x g for 15 minutes at 4°C to pellet the nucleic acids.

Carefully discard the supernatant.

Wash the pellet with 70% ethanol to remove residual salts.

Centrifuge at >12,000 x g for 5 minutes at 4°C.

Discard the supernatant and air-dry the pellet.

Resuspend the nucleic acid pellet in nuclease-free water or a suitable buffer.

Visualizations
Signaling Pathway: The Citric Acid Cycle
Citrate is a key intermediate in the citric acid cycle (also known as the Krebs cycle or TCA

cycle), a central metabolic pathway. The following diagram illustrates the cyclical reactions of

this pathway.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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